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Compound of Interest

Compound Name: Ethyl 3-mercaptobutyrate

Cat. No.: B134158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological data and

safety handling procedures for Ethyl 3-mercaptobutyrate (CAS No. 156472-94-5). The

information is intended to support researchers, scientists, and drug development professionals

in the safe handling and risk assessment of this compound.

Executive Summary
Ethyl 3-mercaptobutyrate is a fragrance ingredient with limited publicly available toxicological

data for traditional endpoints such as acute toxicity, repeated dose toxicity, and reproductive

toxicity. The safety of this ingredient for use in consumer products has been assessed by the

Research Institute for Fragrance Materials (RIFM) primarily through the Threshold of

Toxicological Concern (TTC) approach. This methodology establishes a human exposure

threshold below which there is a low probability of risk to human health, even in the absence of

extensive substance-specific toxicity data.

Key findings from the RIFM safety assessment indicate that at current use levels, the systemic

exposure to Ethyl 3-mercaptobutyrate is below the TTC for genotoxicity, repeated dose

toxicity, and reproductive toxicity, and therefore does not present a safety concern for these

endpoints. The substance was found to be negative for genotoxicity in a BlueScreen™ HC

assay. Furthermore, UV/Vis spectra analysis suggests no concern for photoirritation or

photoallergenicity. While classified as a flammable liquid and potentially harmful if swallowed,

adherence to standard laboratory safety protocols is sufficient for safe handling.
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Chemical and Physical Properties
Property Value Reference

Molecular Formula C₆H₁₂O₂S

Molecular Weight 148.23 g/mol

Appearance Clear, colorless liquid [1]

Odor
Roasted sweet and sour

aroma
[1]

Boiling Point 189 °C [2]

Flash Point 70 °C (158 °F) [2]

Density 1.018 g/cm³ [2]

Solubility

Insoluble in water; soluble in

ethanol and non-polar

solvents.[1]

[1]

Toxicological Data
The toxicological profile of Ethyl 3-mercaptobutyrate is primarily based on the Threshold of

Toxicological Concern (TTC) approach due to the absence of extensive experimental data for

several endpoints.

Human Health Safety Assessment Summary
The following table summarizes the findings of the RIFM safety assessment.[3]
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Endpoint Result/Conclusion
Quantitative
Data/Threshold

Genotoxicity

Negative in BlueScreen™ HC

assay. Exposure is below the

TTC.

Systemic Exposure: 0.0001

µg/kg/day TTC: 0.0025

µg/kg/day

Repeated Dose Toxicity

No NOAEL available.

Exposure is below the TTC for

a Cramer Class I material.

Systemic Exposure: 0.0001

µg/kg/day TTC: 30 µg/kg/day

Reproductive Toxicity

No NOAEL available.

Exposure is below the TTC for

a Cramer Class I material.

Systemic Exposure: 0.0001

µg/kg/day TTC: 30 µg/kg/day

Skin Sensitization

No safety concerns at current,

declared use levels; exposure

is below the Decision Support

Tree (DST) derived threshold.

Data not specified

Photoirritation/

Photoallergenicity

Not expected to be

photoirritating/photoallergenic

based on UV/Vis spectra.

Molar absorption coefficient is

below the benchmark of

concern (1000 L mol⁻¹ cm⁻¹).

Local Respiratory Toxicity

No NOAEC available.

Exposure is below the TTC for

a Cramer Class I material.

Inhalation Exposure: < 0.0001

mg/day TTC: 1.4 mg/day

Ecotoxicological Data
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Endpoint Result/Value Method

Persistence Not considered persistent.
Screening-level assessment

using EPI Suite™ v4.11.[3]

Bioaccumulation
Not considered

bioaccumulative.

Screening-level assessment

using EPI Suite™ v4.11.[3]

Aquatic Toxicity Fish LC50: 350.4 mg/L
RIFM Framework; Salvito et

al., 2002.[3]

PBT Conclusion

Not considered Persistent,

Bioaccumulative, and Toxic

(PBT).

IFRA Environmental

Standards.[3]

Experimental Protocols
Detailed experimental protocols for the specific batches of Ethyl 3-mercaptobutyrate tested

are not publicly available. However, the following sections describe the standardized

methodologies referenced in the safety assessments.

BlueScreen™ HC Genotoxicity Assay
The BlueScreen™ HC assay is a high-throughput, in vitro screening assay that measures the

induction of the GADD45a gene, which is involved in the cellular response to genotoxic stress.

Methodology Overview:

Cell Line: A human-derived, p53-competent TK6 cell line containing a Gaussia luciferase

(GLuc) reporter gene under the control of the GADD45a promoter is used.[1][4]

Exposure: Cells are seeded in 96-well plates and exposed to a range of concentrations of

the test substance, both with and without metabolic activation (using a rodent liver S9

fraction).[1][5]

Incubation: The plates are incubated to allow for cellular uptake, metabolism, and induction

of the GADD45a gene.
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Luminescence Measurement: A substrate for the GLuc enzyme is added. The resulting

luminescence, which is proportional to the expression of GADD45a, is measured using a

luminometer. An increase in luminescence compared to the vehicle control indicates a

genotoxic response.[4]

Cytotoxicity Measurement: Concurrent cytotoxicity is measured to ensure that the observed

genotoxic effects are not a result of general cellular toxicity.[1]

UV/Vis Absorption Spectra (OECD TG 101)
This test is conducted to determine the wavelengths at which a chemical absorbs ultraviolet

and visible light, which is a prerequisite for photochemical reactions like photoirritation or

photoallergenicity.

Methodology Overview:

Instrumentation: A double-beam UV/Vis spectrophotometer is used.[6]

Solvent: A suitable solvent that does not absorb in the measurement range is selected.

Test Solution Preparation: The test substance is dissolved in the chosen solvent to a

concentration that yields an absorbance maximum between 0.5 and 1.5.[6]

Measurement: The absorption spectrum of the test solution is measured against a solvent

blank over the wavelength range of 290 to 700 nm at a controlled temperature (e.g., 25°C).

[3][6]

Data Analysis: The molar absorption coefficient (ε) is calculated at key wavelengths. A value

below 1000 L mol⁻¹ cm⁻¹ generally indicates a low potential for photo-reactivity.[3]

Visualizations
RIFM Safety Assessment Workflow
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Caption: RIFM safety assessment workflow for fragrance ingredients.
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Caption: Decision logic for applying the Threshold of Toxicological Concern.

BlueScreen™ HC Assay Principle
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Click to download full resolution via product page

Caption: Principle of the BlueScreen™ HC genotoxicity assay.

Safety Handling and First Aid
GHS Hazard Classification

Flammable liquids: Category 3[7]

Acute toxicity, Oral: Category 4 (Harmful if swallowed)[1]

Precautionary Measures
Prevention: Keep away from heat, sparks, open flames, and hot surfaces. No smoking. Keep

container tightly closed. Ground/bond container and receiving equipment. Use explosion-

proof electrical/ventilating/lighting equipment. Use only non-sparking tools. Take

precautionary measures against static discharge. Wash skin thoroughly after handling. Do

not eat, drink or smoke when using this product. Wear protective gloves, eye protection, and

face protection.[7]

Storage: Store in a well-ventilated place. Keep cool.[7]

Disposal: Dispose of contents/container to an approved waste disposal plant.[7]

First Aid Measures
If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

[8]

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower.[7]

If Inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.

Call a POISON CENTER or doctor/physician if you feel unwell.[9]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[9]
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In Case of Fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[7]

Conclusion
The available data, primarily from the comprehensive RIFM safety assessment, supports the

safe use of Ethyl 3-mercaptobutyrate as a fragrance ingredient under current exposure

conditions. The risk assessment relies heavily on the Threshold of Toxicological Concern

approach, a scientifically accepted method for evaluating the safety of data-poor substances at

low exposure levels. While direct quantitative toxicity data for several endpoints are lacking, the

combination of a negative in vitro genotoxicity screen, UV/Vis spectral data, and conservative

exposure thresholds provides a robust basis for its current safety evaluation. Standard

industrial hygiene and laboratory safety practices are recommended for handling this

flammable and potentially harmful compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bmglabtech.com [bmglabtech.com]

2. fragrancematerialsafetyresource.elsevier.com
[fragrancematerialsafetyresource.elsevier.com]

3. rifm.org [rifm.org]

4. The BlueScreen HC assay to predict the genotoxic potential of fragrance materials - PMC
[pmc.ncbi.nlm.nih.gov]

5. x-cellr8.com [x-cellr8.com]

6. oecd.org [oecd.org]

7. chemsafetypro.com [chemsafetypro.com]

8. Application of the Threshold of Toxicological Concern (TTC) in Food Safety: Challenges
and Opportunities - PMC [pmc.ncbi.nlm.nih.gov]

9. Utilizing Threshold of Toxicological Concern (TTC) with High Throughput Exposure
Predictions (HTE) as a Risk-Based Prioritization Approach for thousands of chemicals - PMC

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.chemsafetypro.com/Topics/CRA/Introduction_to_Threshold_of_Toxicological_Concern_(TTC)_Approach_in_Chemical_Risk_Assessment.html
https://www.benchchem.com/product/b134158?utm_src=pdf-body
https://www.benchchem.com/product/b134158?utm_src=pdf-custom-synthesis
https://www.bmglabtech.com/en/application-notes/bluescreen-hc-a-luminescence-based-high-throughput-in-vitro-genotoxicity-assay/
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/156472-94-5.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/156472-94-5.pdf
https://rifm.org/question/what-is-ttc-and-how-does-it-help-avoid-animal-testing/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8976226/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8976226/
https://x-cellr8.com/non-regulatory-safety-testing/genotoxicity/
https://www.oecd.org/en/publications/test-no-101-uv-vis-absorption-spectra_9789264069503-en.html
https://www.chemsafetypro.com/Topics/CRA/Introduction_to_Threshold_of_Toxicological_Concern_(TTC)_Approach_in_Chemical_Risk_Assessment.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8915901/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8915901/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6650166/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6650166/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Ethyl 3-mercaptobutyrate: A Technical Guide to
Toxicological Data and Safety Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134158#toxicological-data-and-safety-handling-of-
ethyl-3-mercaptobutyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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